Methyl 2-((4-aminobenzyl)(methyl)amino)acetate

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: methyl 2-[(4-aminophenyl)methyl-methylamino]acetate
• InChI: InChI=1S/C11H16N2O2/c1-13(8-11(14)15-2)7-9-3-5-10(12)6-4-9/h3-6H,7-8,12H2,1-2H3
• InChI Key: BOXXWEQKFBNKGF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)N)CC(=O)OC

Description

Methyl 2-((4-aminobenzyl)(methyl)amino)acetate is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In acetic acid (100 ml) was dissolved N-(4-nitrobenzyl)sarcosine methyl ester (5.96 g), and to the mixture was added little by little reduced iron (7 g). The mixture was stirred at room temperature overnight. The solvent was evaporated, and to the residue was added ethyl acetate. The precipitates were filtered off, and the filtrate was washed with sodium hydroxide solution, water and saturated brine, and dried with anhydrous magnesium sulfate. Under reduced pressure, the solvent was evaporated, and the resulting residue was purified with silica gel column chromatography (ethyl acetate/hexane) to give N-(4-aminobenzyl)sarcosine methyl ester (3.0 g) as red oil.

Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

A mixture of methyl 2-(methyl(4-nitrobenzyl)amino)acetate (0.800 g, 3.36 mmol) and Pt2O (0.080 g, 0.352 mmol) in EtOAc (30 ml) was hydrogenated at 15 psi for 1 hour. The catalyst was filtered off, and the solvent was removed. Methyl 2-((4-aminobenzyl)(methyl)amino)acetate was obtained (0.680 g, 3.27 mmol, 97% yield, MS/ESI+ 209.2 [MH]+) and used in the next step without further purification.